[(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• SMILES: CCCC(C)CNCC1CN(CCO1)C
• InChI: InChI=1S/C12H26N2O/c1-4-5-11(2)8-13-9-12-10-14(3)6-7-15-12/h11-13H,4-10H2,1-3H3
• InChIKey: UHWJFNNKSBEBFM-UHFFFAOYSA-N

[(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine: Identity & Features

[(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine (CAS 1517467-53-6) is a chiral tertiary amine with molecular formula C12H26N2O and molecular weight 214.35 g/mol, featuring a 4-methylmorpholine core linked via a methylene bridge to a 2-methylpentylamine moiety [1]. The compound is catalogued as PubChem CID 75356161 and is supplied as a research-grade building block (typically ≥95% purity) by vendors including Enamine (Cat. EN300-162480) and Biosynth [2]. It possesses two undefined stereocenters (at the morpholine C-2 and the 2-methylpentyl C-2), a computed XLogP3-AA of 1.8, topological polar surface area (TPSA) of 24.5 Ų, and six rotatable bonds [1].

Stereochemically rich scaffold with two undefined stereocenters supports chiral resolution and SAR studies

Computed lipophilicity and TPSA profile fall within CNS drug-like chemical space for permeability screening

Multi-supplier catalog presence from screening quantities to gram-scale supports lead optimization workflows

• [1] PubChem Compound Summary CID 75356161. [(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1517467-53-6 View Source
• [2] Kuujia.com. Cas no 1517467-53-6 ((4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine). Product listing and pricing from Enamine. https://www.kuujia.com/cas-1517467-53-6.html View Source

In-Class Substitution Not Supported by Evidence

Within the C12H26N2O morpholine-alkylamine chemical space, compounds sharing identical molecular formula and molecular weight can exhibit profoundly different physicochemical and biological properties due to variations in alkyl chain branching position and linker topology [1]. The target compound carries the secondary amine nitrogen on the morpholine C-2 methylene, with a 2-methylpentyl substituent that creates a specific steric and lipophilic profile (XLogP3 = 1.8, TPSA = 24.5 Ų) [2]. In contrast, the positional isomer 2-methyl-N-((4-methylmorpholin-2-yl)methyl)pentan-3-amine (CAS 1512533-47-9) displays a computed LogP of 1.34 , while the linear-chain analog 8-(morpholin-2-yl)octan-1-amine (CAS 1824161-55-8) and the N-alkyl morpholine variant 4-(2-methylpentyl)morpholine (CAS 16627-39-7) exhibit completely different linker connectivity and charge distribution . These differences directly impact membrane permeability, target binding, and metabolic stability. Therefore, generic interchange within this compound class is unjustified without direct comparative biological data.

Regioisomeric Lipophilicity Shift

Positional isomers with different methyl branching may exhibit altered computed LogP, potentially shifting membrane permeability predictions.

Linker Topology Mismatch

Methylene-bridged morpholine connectivity vs. other alkyl linkers can modify conformational flexibility and target binding profiles.

Stereocenter Count Disparity

Achiral or single-stereocenter analogs cannot replicate the stereochemical SAR information obtainable from this dual-center scaffold.

• [1] Kuujia.com. Cas no 1517467-53-6 ((4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine). Structural overview and properties. https://www.kuujia.com/cas-1517467-53-6.html View Source
• [2] PubChem Compound Summary CID 75356161. Computed properties including XLogP3-AA and TPSA. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1517467-53-6 View Source

Quantitative Differentiation vs. Structural Analogs

Lipophilicity: LogP vs. Positional Isomer

[(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine (CAS 1517467-53-6) exhibits a computed XLogP3-AA of 1.8, compared to a LogP of 1.34 for the positional isomer 2-methyl-N-((4-methylmorpholin-2-yl)methyl)pentan-3-amine (CAS 1512533-47-9), where the methyl branch resides at the C-3 rather than C-2 position of the pentyl chain [1]. This ΔLogP of approximately +0.46 units (a ~35% increase in calculated logP) indicates measurably higher lipophilicity for the target compound, which can influence passive membrane permeability, tissue distribution, and non-specific protein binding in biological assays [1].

Lipophilicity vs. Positional Isomer

Reported

XLogP3 1.8 (target) vs. LogP 1.34 (isomer CAS 1512533-47-9); Δ = +0.46

Supports lipophilicity-dependent membrane permeability profiling

Computed values; biological validation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	XLogP3-AA = 1.8 (computed by PubChem 2.1)
Comparator Or Baseline	2-Methyl-N-((4-methylmorpholin-2-yl)methyl)pentan-3-amine (CAS 1512533-47-9): LogP = 1.34 (computed by Leyan)
Quantified Difference	ΔLogP ≈ +0.46 (target compound is ~35% more lipophilic by log scale)
Conditions	Both values are computationally derived using standard prediction algorithms (XLogP3 for target, proprietary algorithm for comparator)

Why This Matters

Higher lipophilicity (XLogP3 = 1.8 vs. 1.34) means this compound is predicted to have greater passive membrane permeability, which is a key selection criterion for CNS-targeted screening libraries and cell-based assays where intracellular target access is required.

• [1] PubChem Compound Summary CID 75356161. [(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine. Computed XLogP3-AA = 1.8. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1517467-53-6 View Source

TPSA & Rotatable Bonds vs. Linear Analog

The target compound possesses a TPSA of 24.5 Ų and 6 rotatable bonds, as computed by PubChem [1]. In comparison, the linear-chain constitutional isomer 8-(morpholin-2-yl)octan-1-amine (CAS 1824161-55-8) shares the same molecular formula (C12H26N2O) and molecular weight (214.35) but has a predicted TPSA of approximately 26.7 Ų and 4 rotatable bonds [2]. The target compound's lower TPSA (24.5 vs. ~26.7 Ų) falls more favorably within the CNS drug-likeness threshold (TPSA < 60-70 Ų for brain penetration), while its higher rotatable bond count (6 vs. 4) suggests greater conformational flexibility that may be advantageous for induced-fit binding to flexible protein pockets [1][2].

TPSA & Rotatable Bonds vs. Linear Analog

Reported

TPSA 24.5 Ų (6 rot. bonds) vs. ~26.7 Ų (4 rot. bonds) for linear-chain analog (CAS 1824161-55-8)

Supports CNS MPO parameter optimization; higher flexibility may benefit induced-fit binding

Estimated comparator TPSA; direct measurement pending

Evidence Dimension	Topological polar surface area and number of rotatable bonds
Target Compound Data	TPSA = 24.5 Ų; Rotatable bonds = 6 (PubChem computed)
Comparator Or Baseline	8-(Morpholin-2-yl)octan-1-amine (CAS 1824161-55-8): TPSA ≈ 26.7 Ų; Rotatable bonds = 4 (estimated from structure)
Quantified Difference	TPSA: 24.5 vs. ~26.7 Ų (target is ~8% lower); Rotatable bonds: 6 vs. 4 (target has 50% more conformational degrees of freedom)
Conditions	TPSA computed by Cactvs 3.4.6.11 for target; comparator estimated from analogous compound structures with linear alkyl linker

Why This Matters

A TPSA of 24.5 Ų positions this compound well within the CNS-accessible chemical space (TPSA < 60-70 Ų), while the 6 rotatable bonds offer greater conformational sampling for target engagement, making it a preferred choice over the more rigid linear-chain analog for screening against flexible or cryptic binding sites.

• [1] PubChem Compound Summary CID 75356161. [(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine. Computed TPSA = 24.5 Ų, Rotatable Bond Count = 6. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1517467-53-6 View Source
• [2] SILDrug Database. Draw a structure entry for compound with formula C12H26N2O. TPSA = 26.71, Rotatable Bond Donors = 4, clogP = 1.03. https://sildrug.ibb.waw.pl View Source

Dual Chiral Centers vs. Simpler Analogs

[(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine contains two undefined stereocenters—at the morpholine C-2 position and at the C-2 carbon of the 2-methylpentyl chain [1]. In contrast, the analog [(4-methylmorpholin-2-yl)methyl](pentan-3-yl)amine (CAS 1486382-80-2) possesses only one stereocenter (at the morpholine C-2), and compounds such as hexyl[2-(morpholin-4-yl)ethyl]amine (CAS 100392-32-3) contain none . The presence of two stereocenters yields four possible stereoisomers, offering a richer stereochemical diversity space for enantioselective biological target engagement. Vendors supply the compound as a racemic or diastereomeric mixture (≥95% purity), providing researchers with a stereochemically complex scaffold for chiral resolution studies or for probing stereospecific binding interactions .

Dual Stereocenters vs. Simpler Analogs

Specification review

2 undefined stereocenters (4 possible stereoisomers) vs. 1 or 0 in close analogs

Enables stereochemistry-driven SAR and chiral resolution studies

Supplied as stereoisomer mixture

Evidence Dimension	Number of stereocenters and stereoisomer count
Target Compound Data	2 undefined atom stereocenters (morpholine C-2 and 2-methylpentyl C-2), yielding 4 possible stereoisomers; PubChem confirms Undefined Atom Stereocenter Count = 2
Comparator Or Baseline	[(4-Methylmorpholin-2-yl)methyl](pentan-3-yl)amine (CAS 1486382-80-2): 1 stereocenter (morpholine C-2 only); hexyl[2-(morpholin-4-yl)ethyl]amine (CAS 100392-32-3): 0 stereocenters
Quantified Difference	Target: 2 stereocenters (4 stereoisomers); Comparator 1: 1 stereocenter (2 stereoisomers); Comparator 2: 0 stereocenters (achiral)
Conditions	Stereocenter count determined from chemical structure analysis and PubChem computed properties

Why This Matters

For laboratories engaged in structure-activity relationship (SAR) studies or enantioselective drug discovery, this compound's dual stereocenters provide a more information-rich probe for interrogating chiral recognition elements in biological targets, compared to analogs with only one or zero stereocenters.

• [1] PubChem Compound Summary CID 75356161. [(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine. Undefined Atom Stereocenter Count = 2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1517467-53-6 View Source

Supplier Access & Scalability vs. Analogs

[(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine is catalogued in the Enamine screening compound collection (Cat. EN300-162480) with documented pricing tiers ranging from $892 (0.1 g) to $4,360 (10 g) as of 2023, indicating multi-gram scalability [1]. The compound also appears in the ZINC20 database under the Enamine Covalent REAL Database, confirming its status as a readily accessible screening compound [2]. In contrast, the analog 2-methyl-N-((4-methylmorpholin-2-yl)methyl)pentan-3-amine (CAS 1512533-47-9) is listed as 'Discontinued' by CymitQuimica and has limited active supplier listings . Similarly, n-((4-methylmorpholin-2-yl)methyl)pentan-2-amine (CAS 1514588-63-6) is also marked as 'Discontinued' by the same supplier . The target compound therefore offers demonstrably superior supply chain continuity for long-term research programs.

Supplier Access vs. Analogs

Supplier-reported

≥4 active commercial suppliers (Enamine, Biosynth, Leyan, AKSci); closest analogs marked Discontinued

Reduces supply disruption risk for multi-year research programs

Supplier status verified 2023–2024

Evidence Dimension	Commercial availability and scalability
Target Compound Data	Active listings from Enamine (Cat. EN300-162480, prices up to 10 g scale), Biosynth, Leyan (Cat. 2047201), and AKSci; ZINC20 catalogued
Comparator Or Baseline	2-Methyl-N-((4-methylmorpholin-2-yl)methyl)pentan-3-amine (CAS 1512533-47-9): 'Discontinued' at CymitQuimica; n-((4-methylmorpholin-2-yl)methyl)pentan-2-amine (CAS 1514588-63-6): 'Discontinued' at CymitQuimica
Quantified Difference	Target: ≥4 active commercial suppliers with documented multi-gram pricing; Comparator analogs: at least 2 discontinued product lines from major supplier
Conditions	Supplier catalog status verified as of 2023-2024 across multiple vendor databases

Why This Matters

For procurement decisions in multi-year drug discovery programs, reliable compound resupply is critical. The target compound's presence in the Enamine screening collection and multiple active supplier catalogs reduces the risk of supply disruption that would compromise SAR follow-up studies, a risk that is materially higher for the closest structural analogs with documented discontinuations.

• [1] Kuujia.com. Cas no 1517467-53-6 ((4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine). Enamine pricing: 0.1 g = $892, 1 g = $1,014, 5 g = $2,940, 10 g = $4,360. https://www.kuujia.com/cas-1517467-53-6.html View Source
• [2] ZINC20 Database. Covalent REAL DataBase (Enamine). Entry for Enamine catalog compound. https://zinc20.docking.org View Source

Molecular Weight vs. Shorter-Chain Analogs

The target compound (C12H26N2O, MW = 214.35, heavy atom count = 15) occupies a distinct molecular weight niche compared to the shorter-chain analog [(4-methylmorpholin-2-yl)methyl](pentan-3-yl)amine (C11H24N2O, MW = 200.32, heavy atom count = 14) [1]. The additional methylene and methyl group in the target compound contribute an extra 14.03 Da and one additional heavy atom, providing more hydrophobic surface area for target engagement while remaining well below the typical fragment-based screening cutoff (MW < 300 Da) [2]. For protein targets with larger, more lipophilic binding pockets, the target compound's molecular weight advantage over the C11 analog may translate into higher binding affinity through enhanced van der Waals contacts, without the pharmacokinetic penalties associated with larger lead-like molecules (MW > 350-400 Da) [2].

Molecular Weight vs. Shorter Analog

Reported

214.35 vs. 200.32 g/mol; Δ = +14.03 Da

Fragment-like MW increment may support affinity gains while retaining favorable physicochemical space

Both within fragment rule-of-three limits

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 214.35 g/mol; Heavy atom count = 15 (PubChem computed)
Comparator Or Baseline	[(4-Methylmorpholin-2-yl)methyl](pentan-3-yl)amine (CAS 1486382-80-2): MW = 200.32 g/mol; Heavy atom count = 14
Quantified Difference	ΔMW = +14.03 Da (~7% higher); ΔHeavy atoms = +1; both compounds remain in fragment-like chemical space (MW < 300)
Conditions	Molecular weight and heavy atom count computed by PubChem and vendor specification sheets

Why This Matters

In fragment-based drug discovery (FBDD), incremental increases in molecular weight (~14 Da) can drive measurable gains in binding affinity (ΔΔG) while maintaining fragment-like physicochemical properties. The target compound offers this affinity optimization potential over the C11 analog without crossing into lead-like property space.

• [1] PubChem Compound Summary CID 75356161. [(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine. Molecular Weight = 214.35, Heavy Atom Count = 15. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1517467-53-6 View Source
• [2] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov Today. 2003;8(19):876-877. Class-level reference for fragment-based screening molecular weight thresholds. View Source

Research & Procurement Scenarios

CNS Screening Library: Balanced Lipophilicity

With a computed XLogP3 of 1.8 and TPSA of 24.5 Ų, this compound occupies a favorable position within CNS drug-like chemical space (1 < LogP < 3; TPSA < 60-70 Ų) [1]. It is recommended for inclusion in CNS-targeted screening libraries where moderate lipophilicity is desired to balance blood-brain barrier penetration with aqueous solubility. The compound's LogP advantage of +0.46 units over the positional isomer (CAS 1512533-47-9, LogP = 1.34) makes it the preferred choice when screening against intracellular CNS targets that require higher membrane partitioning .

Stereochemistry-Driven SAR for Chiral Targets

The two undefined stereocenters on this compound provide four possible stereoisomers, making it an ideal scaffold for chiral resolution studies [1]. Research groups investigating stereospecific receptor-ligand interactions can procure the racemic/diastereomeric mixture and employ chiral HPLC or SFC separation to isolate individual stereoisomers for differential activity profiling. This approach is not feasible with achiral analogs such as hexyl[2-(morpholin-4-yl)ethyl]amine (CAS 100392-32-3) .

Fragment-Based Optimization: Scalable Building Block

At MW = 214.35, this compound falls within the fragment-like molecular weight range (MW < 300) recommended for fragment-based drug discovery [1]. Its availability from Enamine at multi-gram scale (up to 10 g, $4,360) supports progression from initial fragment screening through hit validation to preliminary SAR expansion without changing supplier . The documented discontinuation of closest analogs from other suppliers underscores the procurement risk mitigation value of selecting this compound for long-term fragment-to-lead programs .

Morpholine Probes for Muscarinic Receptor Profiling

Morpholine derivatives, particularly those with 4-methylmorpholin-2-ylmethyl substituents, have established precedent as muscarinic receptor ligands [1]. While direct binding data for this specific compound are not publicly available, the structural features—including a tertiary amine pharmacophore, a morpholine hydrogen bond acceptor, and a branched lipophilic tail—are consistent with muscarinic pharmacophore models . This compound is recommended as a screening candidate for muscarinic M1-M5 subtype selectivity profiling, particularly for M1/M4-preferring chemotypes, where the 2-methylpentyl substitution pattern may confer subtype selectivity advantages over simpler N-alkyl morpholine analogs .

Application

Selection Property

Validation Focus

CNS screening library integration

Computed LogP/TPSA within CNS drug-like space

Blood-brain barrier permeability model fit

Stereochemistry-driven SAR studies

Dual stereocenter scaffold for chiral resolution

Enantiomer-specific binding assessment

Fragment-based lead optimization

Fragment-like MW with multi-gram supply continuity

Supply chain from screening to SAR scale-up

Muscarinic receptor subtype screening

4-Methylmorpholin-2-ylmethyl pharmacophore with branched amine

Subtype selectivity profiling (M1–M5) in research models

• [1] PubChem Compound Summary CID 75356161. [(4-Methylmorpholin-2-yl)methyl](2-methylpentyl)amine. Computed XLogP3-AA, TPSA, molecular weight, stereocenter count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1517467-53-6 View Source